1-(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)-3-((2-(2-oxopyrrolidin-1-yl)pyridin-4-yl)methyl)urea

Specification

• CAS No.: 2034313-28-3
• Molecular Formula: C19H20N4O4
• Molecular Weight: 368.393
• IUPAC Name: 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-[[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl]urea
• Standard InChI: InChI=1S/C19H20N4O4/c24-18-2-1-7-23(18)17-10-13(5-6-20-17)12-21-19(25)22-14-3-4-15-16(11-14)27-9-8-26-15/h3-6,10-11H,1-2,7-9,12H2,(H2,21,22,25)
• Standard InChI Key: PHNKWZNRADTZMC-UHFFFAOYSA-N
• SMILES: C1CC(=O)N(C1)C2=NC=CC(=C2)CNC(=O)NC3=CC4=C(C=C3)OCCO4

Introduction

The compound 1-(2,3-Dihydrobenzo[b]dioxin-6-yl)-3-((2-(2-oxopyrrolidin-1-yl)pyridin-4-yl)methyl)urea is a complex organic molecule that incorporates several pharmacophoric groups, including a 2,3-dihydrobenzo[b]dioxin moiety, a pyridine ring, and a urea linkage. This structure suggests potential applications in medicinal chemistry, particularly in the development of drugs with diverse biological activities.

Synthesis and Preparation

The synthesis of such a compound typically involves multiple steps, including the formation of the urea linkage and the incorporation of the pyridine and 2,3-dihydrobenzo[b]dioxin moieties. Common methods might involve the reaction of amines with isocyanates to form the urea backbone, followed by the introduction of the other functional groups through appropriate chemical transformations.

Biological Activity

While specific biological activity data for this exact compound are not available, compounds with similar structures have shown promise in various therapeutic areas. For instance, diaryl ureas are known for their anticancer properties, as demonstrated by their ability to inhibit cell proliferation in cancer cell lines. The presence of a pyridine ring and a 2,3-dihydrobenzo[b]dioxin moiety could potentially enhance interactions with biological targets, such as enzymes or receptors.

Potential Applications

Given its structural features, this compound could be explored for applications in oncology, neurology, or other fields where urea-based compounds have shown efficacy. The incorporation of diverse pharmacophores allows for the design of molecules with tailored biological activities.

Data Table: Comparison of Related Compounds

Compound	Molecular Formula	Molecular Weight	Biological Activity
2,3-Dihydrobenzo[b]dioxin-6-ol	C8H8O3	152.147	Potential precursor for synthesis
(S)-1-((1-(2,3-Dihydrobenzo[b]dioxin-6-yl)-1H-1,2,3-triazol-4-yl)methyl)-5-(2-(methoxymethyl)pyrrolidin-1-ylsulfonyl)indoline-2,3-dione	C25H25N5O7S	539.6	Complex biological activity profile
N-(2,3-Dihydrobenzo[b]dioxin-6-yl)-2-((5-((4-methoxybenzyl)thio)-1,3,4-thiadiazol-2-yl)thio)acetamide	C20H19N3O4S3	461.58	Potential therapeutic applications